N-(3-(dimethylamino)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-[3-(dimethylamino)propyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C26H34N4O3S2.ClH/c1-4-20-9-14-23-24(19-20)34-26(27-23)30(18-8-15-28(2)3)25(31)21-10-12-22(13-11-21)35(32,33)29-16-6-5-7-17-29;/h9-14,19H,4-8,15-18H2,1-3H3;1H
• InChI Key: BEHGJWKLSFOBRN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N(CCCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4.Cl
• Molecular Formula: C26H35ClN4O3S2
• Molecular Weight: 551.2 g/mol

Description

N-(3-(dimethylamino)propyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-4-(piperidin-1-ylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C26H35ClN4O3S2 and its molecular weight is 551.16. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Benzothiazole derivatives have been extensively studied for their antimicrobial properties. For instance, a study on the synthesis and microbial studies of new pyridine derivatives demonstrated the antibacterial and antifungal activities of benzothiazole compounds, highlighting their potential as antimicrobial agents (Patel & Agravat, 2007). Similarly, another research focused on the synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone, showcasing their anti-inflammatory and analgesic properties, which further supports the utility of these compounds in medicinal chemistry (Abu‐Hashem et al., 2020).

Corrosion Inhibition

Apart from their biological applications, benzothiazole derivatives have also been recognized for their role in corrosion inhibition. A particular study on benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic solutions indicated their high efficiency in protecting steel from corrosion, suggesting an industrial application in metal preservation (Hu et al., 2016).

Antitumor Activities

Another significant area of application for benzothiazole derivatives is in the field of cancer research. Compounds with benzothiazole moieties have been evaluated for their antitumor activities, demonstrating potential as chemotherapeutic agents. For example, a study on the comparison of a homologous series of benzonaphthyridine anti-cancer agents in mice explored the relationship between drug lipophilicity, tumor pharmacokinetics, and antitumor activity, revealing the importance of these compounds in cancer treatment research (Lukka et al., 2012).